4-Methoxynaphthalene-1-carboxamide

• CAS No.: 112750-56-8
• Molecular Formula: C12H11NO2
• Molecular Weight: 201.22 g/mol
• IUPAC Name: 4-methoxynaphthalene-1-carboxamide
• InChI: InChI=1S/C12H11NO2/c1-15-11-7-6-10(12(13)14)8-4-2-3-5-9(8)11/h2-7H,1H3,(H2,13,14)
• InChI Key: XTOKOUSVALEYKX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C2=CC=CC=C21)C(=O)N

Description

4-Methoxynaphthalene-1-carboxamide is an organic compound belonging to the class of naphthalene derivatives It is characterized by a methoxy group (-OCH₃) attached to the fourth position of the naphthalene ring and a carboxamide group (-CONH₂) at the first position

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Methoxynaphthalene-1-carboxamide typically involves the amidation of 4-methoxynaphthalene-1-carboxylic acid. This can be achieved through several methods:

Direct Amidation: This method involves the reaction of 4-methoxynaphthalene-1-carboxylic acid with ammonia or an amine in the presence of a coupling reagent such as carbodiimide or a catalyst like boron trifluoride etherate.

Activation of Carboxylic Acid: The carboxylic acid can be activated using reagents like thionyl chloride (SOCl₂) to form the corresponding acid chloride, which then reacts with ammonia or an amine to yield the carboxamide.

Industrial Production Methods: Industrial production of this compound may involve large-scale amidation processes using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance efficiency and scalability.

Types of Reactions:

Oxidation: this compound can undergo oxidation reactions, particularly at the methoxy group, leading to the formation of corresponding quinones or other oxidized derivatives.

Reduction: The compound can be reduced to form amines or other reduced products using reagents like lithium aluminum hydride (LiAlH₄).

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) are commonly used.

Reduction: Lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typical reducing agents.

Substitution: Electrophilic reagents like halogens (Br₂, Cl₂) or nitrating agents (HNO₃) can be used under acidic conditions.

Major Products:

Oxidation: Quinones or other oxidized derivatives.

Reduction: Amines or other reduced products.

Substitution: Halogenated or nitrated naphthalene derivatives.

Scientific Research Applications

4-Methoxynaphthalene-1-carboxamide has diverse applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and as a building block in the development of new materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent due to its structural similarity to bioactive molecules.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Methoxynaphthalene-1-carboxamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, modulating their activity.

Pathways Involved: It can influence various biochemical pathways, including those related to cell signaling, metabolism, and gene expression.

Comparison with Similar Compounds

4-Methoxynaphthalene-1-carboxylic acid: The precursor to 4-Methoxynaphthalene-1-carboxamide.

Naphthalene-1-carboxamide: Lacks the methoxy group, leading to different chemical and biological properties.

4-Methoxynaphthalene-1-amine: Similar structure but with an amine group instead of a carboxamide.

Uniqueness: this compound is unique due to the presence of both the methoxy and carboxamide groups, which confer distinct chemical reactivity and potential biological activities compared to its analogs .